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Compound of Interest

Compound Name: 5-Methoxypyridazin-3(2H)-one

Cat. No.: B039551

A comparative guide to the diverse bioactivities of pyridazinone derivatives, offering insights for
researchers, scientists, and drug development professionals.

The pyridazinone ring system, a six-membered heterocycle containing two adjacent nitrogen
atoms, has emerged as a "wonder nucleus" in medicinal chemistry. Its derivatives have
demonstrated a remarkable breadth of pharmacological activities, positioning them as
promising candidates for the development of novel therapeutics against a wide array of
diseases. This guide provides a comparative overview of the bioactivity of various pyridazinone
derivatives, with a focus on their cardiovascular, anticancer, anti-inflammatory, and
antimicrobial properties. While specific data for 5-Methoxypyridazin-3(2H)-one is not
extensively available in public literature, this comparison of other well-researched
pyridazinones will illuminate the therapeutic potential inherent in this versatile scaffold.

Cardiovascular Agents: Modulating Cardiac
Contractility and Vasodilation

Pyridazinone derivatives have made a significant impact in the field of cardiovascular medicine,
with compounds like Pimobendan and Levosimendan being used clinically. These agents, often
referred to as "inodilators," exhibit both positive inotropic (increasing the force of heart muscle
contraction) and vasodilatory effects.

Pimobendan, a benzimidazole-pyridazinone derivative, enhances cardiac contractility primarily
through two mechanisms: sensitization of the cardiac contractile apparatus to intracellular
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calcium and inhibition of phosphodiesterase Il (PDEII).[1][2] Calcium sensitization leads to a
more forceful contraction without a significant increase in myocardial oxygen demand.[1] PDEIII
inhibition results in increased levels of cyclic adenosine monophosphate (CAMP), leading to
vasodilation and a reduced workload for the heart.[2]

Levosimendan also acts as a calcium sensitizer by binding to cardiac troponin C, stabilizing its
calcium-induced conformational change and enhancing contractility.[3][4] Additionally, it exerts
vasodilatory effects by opening ATP-sensitive potassium channels in vascular smooth muscle.
[3][4] At higher doses, it can also act as a phosphodiesterase inhibitor.[3]

Signaling Pathway of Inodilators
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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